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Compound of Interest

Compound Name: 2-Ethynyl-3-iodopyridine

Cat. No.: B15244290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity and quality specifications

for 2-Ethynyl-3-iodopyridine, a key building block in pharmaceutical synthesis. The

information presented herein is compiled from established principles of organic chemistry,

regulatory guidelines for pharmaceutical intermediates, and analytical data for structurally

related compounds.

Compound Profile
Parameter Value

IUPAC Name 2-Ethynyl-3-iodopyridine

Molecular Formula C₇H₄IN

Molecular Weight 229.02 g/mol

CAS Number Not available

Appearance Off-white to yellow or brown solid/powder

Solubility

Soluble in common organic solvents such as

Dichloromethane (DCM), Tetrahydrofuran

(THF), and Ethyl Acetate (EtOAc)

Quality Specifications
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The quality of 2-Ethynyl-3-iodopyridine as a pharmaceutical intermediate is critical to ensure

the safety, efficacy, and consistency of the final active pharmaceutical ingredient (API). The

following table outlines the recommended purity and quality specifications, based on typical

requirements for such compounds and in alignment with ICH guidelines.[1][2][3][4][5][6][7][8][9]

[10][11][12][13]

Parameter Specification Test Method

Assay (Purity) ≥ 98.0% HPLC, GC

Identification Conforms to the structure
¹H NMR, ¹³C NMR, Mass

Spectrometry

Water Content ≤ 0.5% Karl Fischer Titration

Individual Impurity ≤ 0.15% HPLC, GC

Total Impurities ≤ 1.0% HPLC, GC

Residual Solvents Meets ICH Q3C limits Headspace GC-MS

Heavy Metals Meets ICH Q3D limits ICP-MS

Sulphated Ash ≤ 0.1% USP <281>

Impurity Profile
Impurities in 2-Ethynyl-3-iodopyridine can originate from starting materials, by-products of the

synthesis, or degradation. A thorough understanding and control of these impurities are

essential.
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Potential Impurity Source

3-Iodopyridine Unreacted starting material

2-Halogen-3-iodopyridine (e.g., 2-Bromo-3-

iodopyridine)

Unreacted starting material if the synthesis

starts from a halogenated precursor

Homocoupled alkyne (e.g., 1,4-diphenylbuta-

1,3-diyne if phenylacetylene is used)
Side reaction during Sonogashira coupling

Di-substituted pyridines (e.g., 2,3-

diethynylpyridine)
Over-reaction or side reactions

Residual Palladium/Copper Catalyst From the Sonogashira coupling reaction

Residual Solvents (e.g., DMF, Triethylamine,

Toluene)
From the reaction and purification steps

Experimental Protocols
Synthesis: Sonogashira Coupling Reaction
A plausible and common method for the synthesis of 2-Ethynyl-3-iodopyridine is the

Sonogashira coupling of a suitable 2-halo-3-iodopyridine with a protected or terminal alkyne.

[14][15] The following is a representative protocol.

Reaction Scheme:
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2-Bromo-3-iodopyridine

2-((Trimethylsilyl)ethynyl)-3-iodopyridine

Pd(PPh₃)₂Cl₂, CuI, Et₃N, THF, 60°C

Trimethylsilylacetylene

2-Ethynyl-3-iodopyridine
K₂CO₃, MeOH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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